Ethyl 5-(2-(trifluoromethyl)phenyl)isoxazole-4-carboxylate

• Molecular Formula: C13H10F3NO3
• Molecular Weight: 285.22 g/mol
• IUPAC Name: ethyl 5-[2-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C13H10F3NO3/c1-2-19-12(18)9-7-17-20-11(9)8-5-3-4-6-10(8)13(14,15)16/h3-7H,2H2,1H3
• InChI Key: FHKYIORODPSXQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(ON=C1)C2=CC=CC=C2C(F)(F)F

Description

Ethyl 5-(2-(trifluoromethyl)phenyl)isoxazole-4-carboxylate is a useful research compound. Its molecular formula is C13H10F3NO3 and its molecular weight is 285.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3-dimethylamino-2-(2-trifluoromethyl-benzoyl)-acrylic acid ethyl ester (3.10 g, 9.80 mmol, 1.0 equiv) and hydroxylamine hydrochloride (683 mg, 9.80 mmol, 1.0 equiv) in methanol (25 mL) was heated to reflux for 90 minutes. After cooling, the mixture was partitioned between water and ethyl acetate and separated. The aqueous layer was extracted with ethyl acetate. The combined organic extracts was washed with saturated aqueous sodium chloride, dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum. Purification by flash column chromatography on silica gel (gradient: 0 to 30% ethyl acetate in cyclohexane) gave 1.43 g (51%) of 5-(2-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid ethyl ester. 1H NMR (300 MHz, CDCl3) δ: 8.38 (s, 1H), 7.69 (d, 1H), 7.61-7.47 (m, 2H), 7.27 (d, 1H), 3.93 (br, 2H), 0.87 (br, 3H).

Synthesis routes and methods II

Procedure details

Ethyl-2-(2'-trifluoromethylbenzoyl)-3-dimethylaminopropenoate (3.14 g.; 0.01 mol.) was dissolved in 15 ml. of dioxane. To this solution was added a solution of hydroxylamine hydrochloride (1.05 g.; 0.015 mol.) in 5 ml. of water. The resulting solution was stirred for 14 hours at 25° C. Extraction with water and diethyl ether yielded ethyl-5-(2'-trifluoromethylphenyl)-4-isoxazolecarboxylate as an oil (1.6 g.; 56.2% yield) having the following analysis: